Cas no 923130-21-6 (1-(3-Bromophenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid
• CAS No: 923130-21-6
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• MDL: MFCD08444820
• CID: 4659785
• PubChem ID: 16228256
• Update Time: 2025-11-03

1-(3-Bromophenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)cyclohexane-1-carboxylic acid
• 1-(3-bromophenyl)cyclohexanecarboxylic acid
• YLB13021
• Z228588596
• MFCD08444820
• SCHEMBL17632673
• SY195667
• AKOS009113612
• AS-43535
• 923130-21-6
• DB-102584
• EN300-86708
• F9994-0383
• 1-(3-bromophenyl)cyclohexanecarboxylicacid
• 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid

• MDL： MFCD08444820
• Inchi： 1S/C13H15BrO2/c14-11-6-4-5-10(9-11)13(12(15)16)7-2-1-3-8-13/h4-6,9H,1-3,7-8H2,(H,15,16)
• InChI Key： LADNJYDIETWEEI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 405.1±38.0 °C at 760 mmHg
• Flash Point: 198.8±26.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(3-Bromophenyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid

Introduction to 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid (CAS No. 923130-21-6)

1-(3-Bromophenyl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 923130-21-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane ring substituted with a 3-bromophenyl group and a carboxylic acid moiety at the terminal position, has garnered attention due to its structural versatility and potential biological activity. The presence of both aromatic and aliphatic components in its framework makes it a valuable scaffold for designing novel therapeutic agents.

The compound's structure, characterized by a rigid cyclohexane core linked to a brominated phenyl ring, offers unique steric and electronic properties that can be exploited in drug design. The 3-bromophenyl group, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles. This attribute has made 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid a subject of interest in synthetic organic chemistry and pharmacology.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing the cyclohexane-1-carboxylic acid moiety. This functional group is known to contribute to the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug development. Furthermore, the bromine atom in the 3-bromophenyl ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules.

One of the most compelling aspects of 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid is its potential as an intermediate in the synthesis of biologically active compounds. Researchers have leveraged this molecule to develop novel scaffolds for small-molecule drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against neurological disorders, including Alzheimer's disease and Parkinson's disease. The ability of these derivatives to modulate neurotransmitter pathways has been attributed to their unique structural features.

The bromine substituent on the phenyl ring has also been exploited in the development of radiolabeled probes for imaging applications. In nuclear medicine, radiolabeled compounds are used for diagnostic purposes, allowing clinicians to visualize biological processes at the molecular level. The incorporation of 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid into such probes has demonstrated efficacy in preclinical studies, highlighting its utility in this field.

Another area where this compound has shown promise is in the development of antimicrobial agents. The structural motif of 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid has been found to interfere with bacterial cell wall synthesis and other vital metabolic pathways. Researchers have synthesized various derivatives and evaluated their efficacy against Gram-positive and Gram-negative bacteria. Some of these derivatives have exhibited potent activity against multidrug-resistant strains, suggesting their potential as novel antibiotics.

The synthesis of 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the bromination of 3-phenylcyclohexanone followed by carboxylation at the terminal carbon. Alternatively, direct carboxylation methods have been explored, leveraging transition metal catalysts to facilitate the introduction of the carboxylic acid group. These synthetic strategies highlight the compound's accessibility and suitability for further derivatization.

In conclusion, 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid (CAS No. 923130-21-6) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery and medical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow further.